Cas no 52730-01-5 ((2S)-1-azabicyclo[2.2.2]octane-2-carboxylic acid hydrochloride)

(2S)-1-Azabicyclo[2.2.2]octane-2-carboxylic acid hydrochloride is a chiral bicyclic amino acid derivative with a quinuclidine core structure. Its rigid bicyclic framework and stereochemical purity make it a valuable building block in medicinal chemistry, particularly for the synthesis of pharmacologically active compounds. The hydrochloride salt form enhances solubility and stability, facilitating handling and storage. This compound is often employed in the development of nicotinic acetylcholine receptor (nAChR) modulators and other CNS-targeting agents due to its structural resemblance to bioactive alkaloids. Its high enantiomeric purity ensures consistent reactivity in stereoselective transformations, making it a preferred choice for asymmetric synthesis and drug discovery applications.

(2S)-1-azabicyclo[2.2.2]octane-2-carboxylic acid hydrochloride structure

52730-01-5 structure

Product Name:(2S)-1-azabicyclo[2.2.2]octane-2-carboxylic acid hydrochloride

CAS No:52730-01-5

MF:C₈H₁₄ClNO₂

MW:191.6553

MDL:MFCD22571216

CID:1579261

PubChem ID:11521222

Update Time:2025-10-16

(2S)-1-azabicyclo[2.2.2]octane-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

- (2S)-Quinuclidine-2-carboxylic acid hydrochloride (1:1)
- (S)-QUINUCLIDINE-2-CARBOXYLIC ACID HYDROCHLORIDE
- JOIJZJVAIURHGA-FJXQXJEOSA-N
- 1-Azabicyclo[2.2.2]octane-2-carboxylic acid, (2S)-, HCl salt
- (2S)-1-azabicyclo[2.2.2]octane-2-carboxylic acid hydrochloride
- (2S)-1-azabicyclo[2.2.2]octane-2-carboxylic acid;hydrochloride
- DB-236816
- (S)-QUINUCLIDINE-2-CARBOXYLIC ACID HCL
- (2S)-1-azabicyclo[2.2.2]octane-2-carboxylicacidhydrochloride
- SCHEMBL14343221
- CS-14142
- 52730-01-5
- AKOS037650039
- CCA73001
- MDL： MFCD22571216
- Inchi： 1S/C8H13NO2.ClH/c10-8(11)7-5-6-1-3-9(7)4-2-6;/h6-7H,1-5H2,(H,10,11);1H/t7-;/m0./s1
- InChI Key： JOIJZJVAIURHGA-FJXQXJEOSA-N
- SMILES： Cl[H].O([H])C([C@]1([H])C([H])([H])C2([H])C([H])([H])C([H])([H])N1C([H])([H])C2([H])[H])=O

Computed Properties

Exact Mass: 191.07142
Monoisotopic Mass: 191.0713064g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 173
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 40.5

Experimental Properties

PSA: 40.54

(2S)-1-azabicyclo[2.2.2]octane-2-carboxylic acid hydrochloride Pricemore >>

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